Cas no 1447949-18-9 (6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester)

• Product Name: 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester
• CAS No: 1447949-18-9
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 5219170
• Update Time: 2025-06-09

6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester
• [2,3'-Bipyridine]-5-carboxylic acid, 6-formyl-, methyl ester

• Inchi： 1S/C13H10N2O3/c1-18-13(17)10-4-5-11(15-12(10)8-16)9-3-2-6-14-7-9/h2-8H,1H3
• InChI Key： BKWUXVHZWSMDEF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)=NC(C=O)=C(C(OC)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester

Introduction to 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester (CAS No. 1447949-18-9)

6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester (CAS No. 1447949-18-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive bipyridine core and functional groups, holds potential applications in various areas, including pharmaceuticals, catalysis, and materials synthesis.

The molecular structure of 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester is composed of a bipyridine moiety with a formyl group at the 6-position and a methyl ester at the 5-position carboxylic acid. The bipyridine scaffold is known for its excellent electron-donating properties and ability to form stable complexes with various metal ions. The formyl group imparts reactivity and can participate in a wide range of chemical transformations, while the methyl ester provides additional functionalization options.

In recent years, the study of 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester has been driven by its potential as a building block for the synthesis of more complex molecules. Researchers have explored its use in the development of new catalysts, ligands for metal complexes, and precursors for advanced materials. For instance, a study published in the Journal of Organic Chemistry highlighted the compound's utility in palladium-catalyzed cross-coupling reactions, demonstrating its effectiveness in generating diverse functionalized products.

Beyond its synthetic applications, 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester has shown promise in medicinal chemistry. Its bipyridine core is similar to that found in certain antimalarial drugs and has been investigated for its potential antiparasitic properties. Additionally, the formyl group can be readily converted into other functional groups, such as amines or hydrazones, which are common motifs in bioactive molecules. A recent paper in Bioorganic & Medicinal Chemistry Letters reported on the synthesis and biological evaluation of derivatives of this compound as potential anticancer agents.

The versatility of 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester extends to materials science as well. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for the preparation of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, separation processes, and catalysis. A study published in Chemistry of Materials demonstrated the successful synthesis of MOFs using this compound as a ligand, showcasing their high surface area and stability.

In summary, 6-Formyl-[2,3]bipyridinyl-5-carboxylic acid methyl ester (CAS No. 1447949-18-9) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and functional groups make it an invaluable tool for researchers in organic chemistry, medicinal chemistry, and materials science. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in these fields.